molecular formula C8H15ClO B8746414 1-Chlorooctan-4-one CAS No. 80086-19-7

1-Chlorooctan-4-one

Cat. No.: B8746414
CAS No.: 80086-19-7
M. Wt: 162.66 g/mol
InChI Key: MWWDIPJBSBDNEK-UHFFFAOYSA-N
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Description

1-Chlorooctan-4-one is a useful research compound. Its molecular formula is C8H15ClO and its molecular weight is 162.66 g/mol. The purity is usually 95%.
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Properties

CAS No.

80086-19-7

Molecular Formula

C8H15ClO

Molecular Weight

162.66 g/mol

IUPAC Name

1-chlorooctan-4-one

InChI

InChI=1S/C8H15ClO/c1-2-3-5-8(10)6-4-7-9/h2-7H2,1H3

InChI Key

MWWDIPJBSBDNEK-UHFFFAOYSA-N

Canonical SMILES

CCCCC(=O)CCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A Grignard reagent is prepared from magnesium (1.9 g), n-butyl bromide (11.2 g) and dried ether (80 ml) and a solution of 4-chlorobutyronitrile (7 g) in ether (15 ml) is added dropwise to the reagent with ice-cooling. The mixture is stirred at the same temperature for 2 hours and then at room temperature for additional 2 hours. 10% Hydrochloric acid is slowly added dropwise to the mixture with ice-cooling to decompose the product and to acidify the mixture to pH about 1. After stirring at room temperature for 1 hour, the mixture is extracted with ether. The ether layer is washed with saturated aqueous sodium bicarbonate and saturated aqueous sodium chloride and dried over magnesium sulfate. The solvent is distilled off and the residue is distilled to obtain 3-chloropropyl butyl ketone (1.6 g), b.p. 104°-106° C./30 mmHg.
Quantity
1.9 g
Type
reactant
Reaction Step One
Quantity
11.2 g
Type
reactant
Reaction Step One
Name
Quantity
80 mL
Type
reactant
Reaction Step One
Quantity
7 g
Type
reactant
Reaction Step Two
Name
Quantity
15 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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